N-(4-chlorophenyl)-2-(1-methyl-1H-pyrrol-2-yl)-2-oxoacetamide
Description
N-(4-chlorophenyl)-2-(1-methyl-1H-pyrrol-2-yl)-2-oxoacetamide, often referred to as CMPO, is a small molecule that is widely used in scientific research. It has been used in a variety of studies, including those involving biochemical and physiological effects, as well as in laboratory experiments.
Scientific Research Applications
Photovoltaic Efficiency and Ligand-Protein Interactions
Studies on bioactive benzothiazolinone acetamide analogs, including compounds with structural similarities to N-(4-chlorophenyl)-2-(1-methyl-1H-pyrrol-2-yl)-2-oxoacetamide, have shown potential applications in photovoltaic cells. These compounds exhibit good light-harvesting efficiency and free energy of electron injection, making them suitable for use in dye-sensitized solar cells (DSSCs). Furthermore, their non-linear optical (NLO) activity and interactions with Cyclooxygenase 1 (COX1) suggest potential applications in medicinal chemistry and materials science (Mary et al., 2020).
Antiviral and Antiapoptotic Properties
Anilidoquinoline derivatives structurally related to N-(4-chlorophenyl)-2-(1-methyl-1H-pyrrol-2-yl)-2-oxoacetamide have been synthesized and evaluated for their therapeutic efficacy against Japanese encephalitis. These compounds have demonstrated significant antiviral and antiapoptotic effects in vitro, suggesting potential applications in the development of antiviral drugs (Ghosh et al., 2008).
Molecular Docking and Antidepressant Activity
Schiff’s bases and 2-azetidinones derived from isonicotinyl hydrazone, bearing structural resemblance to N-(4-chlorophenyl)-2-(1-methyl-1H-pyrrol-2-yl)-2-oxoacetamide, have been synthesized and evaluated for their antidepressant and nootropic activities. These compounds have shown promising results in various animal models, highlighting their potential as central nervous system (CNS) active agents (Thomas et al., 2016).
Synthesis and Antimicrobial Activity
Compounds structurally related to N-(4-chlorophenyl)-2-(1-methyl-1H-pyrrol-2-yl)-2-oxoacetamide have been synthesized and evaluated for their antibacterial activity. These studies provide insights into the molecular design and development of new antibacterial agents, suggesting potential applications in combating bacterial infections (Desai et al., 2008).
properties
IUPAC Name |
N-(4-chlorophenyl)-2-(1-methylpyrrol-2-yl)-2-oxoacetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H11ClN2O2/c1-16-8-2-3-11(16)12(17)13(18)15-10-6-4-9(14)5-7-10/h2-8H,1H3,(H,15,18) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XXMXAARVVSNIPY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=CC=C1C(=O)C(=O)NC2=CC=C(C=C2)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H11ClN2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
262.69 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-chlorophenyl)-2-(1-methyl-1H-pyrrol-2-yl)-2-oxoacetamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-((2-benzyl-3-oxo-2,3-dihydroimidazo[1,2-c]quinazolin-5-yl)thio)-N-(4-fluorophenyl)butanamide](/img/structure/B2669892.png)
![Methyl 4-(4-methylphenyl)-3-[(2-methylphenyl)sulfamoyl]thiophene-2-carboxylate](/img/structure/B2669894.png)
![N-(7-methyl-[1,3]thiazolo[5,4-e][1,3]benzothiazol-2-yl)-2-phenoxybenzamide](/img/structure/B2669897.png)
![Ethyl 2-amino-6-methylthieno[2,3-d][1,3]thiazole-5-carboxylate](/img/structure/B2669899.png)
![1-(2,3-dimethylphenyl)-3-(3-nitrophenyl)tetrahydro-1H-thieno[3,4-d]imidazol-2(3H)-one 5,5-dioxide](/img/structure/B2669906.png)
